Cas no 82561-69-1 (3-DODECENOIC ACID, ETHYL ESTER, (E)-)

3-DODECENOIC ACID, ETHYL ESTER, (E)- structure
82561-69-1 structure
Product name:3-DODECENOIC ACID, ETHYL ESTER, (E)-
CAS No:82561-69-1
MF:C14H26O2
MW:226.355
CID:3294688
PubChem ID:12951405

3-DODECENOIC ACID, ETHYL ESTER, (E)- Chemical and Physical Properties

Names and Identifiers

    • 3-DODECENOIC ACID, ETHYL ESTER, (E)-
    • 3-Dodecenoic acid, ethyl ester, (3E)-
    • 82561-69-1
    • Ethyl dodec-3-enoate
    • 4DQL9Z93V7
    • 83421-37-8
    • Ethyl (E)-dodec-3-enoate
    • Ethyl (3E)-3-dodecenoate
    • Inchi: InChI=1S/C14H26O2/c1-3-5-6-7-8-9-10-11-12-13-14(15)16-4-2/h11-12H,3-10,13H2,1-2H3/b12-11+
    • InChI Key: WBVHALHNKCOOIW-VAWYXSNFSA-N

Computed Properties

  • Exact Mass: 226.193280068Da
  • Monoisotopic Mass: 226.193280068Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 26.3Ų

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